Cas no 1241505-07-6 (Benzyl 2-(3,3-difluorocyclohexyl)-4-phenylpiperidine-1-carboxylate)

• Product Name: Benzyl 2-(3,3-difluorocyclohexyl)-4-phenylpiperidine-1-carboxylate
• CAS No: 1241505-07-6
• MF: C₂₅H₂₉F₂NO₂
• MW: 413.500074148178
• CID: 4822768
• Update Time: 2025-06-13

Benzyl 2-(3,3-difluorocyclohexyl)-4-phenylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• BENZYL 2-(3,3-DIFLUOROCYCLOHEXYL)-4-PHENYLPIPERIDINE-1-CARBOXYLATE
• Benzyl 2-(3,3-difluorocyclohexyl)-4-phenylpiperidine-1-carboxylate

• Inchi： 1S/C25H29F2NO2/c26-25(27)14-7-12-22(17-25)23-16-21(20-10-5-2-6-11-20)13-15-28(23)24(29)30-18-19-8-3-1-4-9-19/h1-6,8-11,21-23H,7,12-18H2
• InChI Key： RSUREMKXDTUFDB-UHFFFAOYSA-N
• SMILES： FC1(CCCC(C1)C1CC(C2C=CC=CC=2)CCN1C(=O)OCC1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 557
• XLogP3: 6.1
• Topological Polar Surface Area: 29.5

Additional information on Benzyl 2-(3,3-difluorocyclohexyl)-4-phenylpiperidine-1-carboxylate

Benzyl 2-(3,3-difluorocyclohexyl)-4-phenylpiperidine-1-carboxylate (CAS No. 1241505-07-6): A Comprehensive Overview

Benzyl 2-(3,3-difluorocyclohexyl)-4-phenylpiperidine-1-carboxylate, identified by its CAS number 1241505-07-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of Benzyl 2-(3,3-difluorocyclohexyl)-4-phenylpiperidine-1-carboxylate, particularly its incorporation of a difluorocyclohexyl moiety and a phenyl group, contribute to its distinctive chemical properties and biological interactions.

The molecular structure of Benzyl 2-(3,3-difluorocyclohexyl)-4-phenylpiperidine-1-carboxylate encompasses a benzylic ester group at the C1 position of the piperidine ring, a 3,3-difluorocyclohexyl side chain at the C2 position, and a phenyl ring at the C4 position. This arrangement imparts both steric hindrance and electronic effects that modulate its reactivity and binding affinity. The presence of fluorine atoms in the difluorocyclohexyl group enhances the compound's metabolic stability and lipophilicity, making it an attractive candidate for drug development.

In recent years, there has been a surge in research focused on developing novel piperidine derivatives with potential applications in treating neurological disorders, pain management, and other therapeutic areas. The structural motif of Benzyl 2-(3,3-difluorocyclohexyl)-4-phenylpiperidine-1-carboxylate aligns well with this trend, as it combines elements known to interact favorably with biological targets. Specifically, the phenyl ring can engage in π-stacking interactions with aromatic residues in proteins, while the difluorocyclohexyl group can influence receptor binding through steric and electronic modulation.

One of the most compelling aspects of Benzyl 2-(3,3-difluorocyclohexyl)-4-phenylpiperidine-1-carboxylate is its potential as a scaffold for further chemical modification. Researchers have leveraged this compound to explore novel analogs with enhanced pharmacological profiles. For instance, modifications to the benzylic ester group have been investigated to improve solubility and bioavailability, while alterations to the phenyl ring have been explored to fine-tune receptor selectivity. These efforts underscore the versatility of Benzyl 2-(3,3-difluorocyclohexyl)-4-phenylpiperidine-1-carboxylate as a starting point for drug discovery.

The synthesis of Benzyl 2-(3,3-difluorocyclohexyl)-4-phenylpiperidine-1-carboxylate presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations have enabled chemists to construct the desired framework with high efficiency and precision. These advancements not only facilitate the production of Benzyl 2-(3,3-difluorocyclohexyl)-4-phenyllcarboxamide but also pave the way for exploring related compounds.

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